Cas no 111680-88-7 (Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid)

Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid structure
111680-88-7 structure
Product Name:Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid
CAS No:111680-88-7
MF:C14H24Cl2O3
MW:311.244563102722
CID:2882955
PubChem ID:85535372
Update Time:2025-04-21

Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid
    • DTXSID301173132
    • 111680-88-7
    • Inchi: 1S/C14H24Cl2O3/c1-3-5-11(15)7-9-13(17)19-14(18)10-8-12(16)6-4-2/h11-12H,3-10H2,1-2H3
    • InChI Key: BICOYAVVIGGNQG-UHFFFAOYSA-N
    • SMILES: ClC(CCC)CCC(=O)OC(CCC(CCC)Cl)=O

Computed Properties

  • Exact Mass: 310.1102500Da
  • Monoisotopic Mass: 310.1102500Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.4Ų

Heptanoic acid, 4-chloro-, anhydride with 4-chloroheptanoic acid Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd